Cas no 10197-27-0 (Ethanedithioamide,N1-(4-methoxyphenyl)-N2-phenyl-)

• Product Name: Ethanedithioamide,N1-(4-methoxyphenyl)-N2-phenyl-
• CAS No: 10197-27-0
• MF: C₁₅H₁₄N₂OS₂
• MW: 302.414460659027
• CID: 165451
• PubChem ID: 3038022
• Update Time: 2025-04-19

Ethanedithioamide,N1-(4-methoxyphenyl)-N2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedithioamide,N1-(4-methoxyphenyl)-N2-phenyl-
• N'-(4-methoxyphenyl)-N-phenylethanedithioamide
• AC1MI3YX
• BRN 2147064
• LS-99537
• N-(p-Methoxyphenyl)-N'-phenyldithiooxamide
• N-Phenyl-N'-(4-methoxyphenyl)dithiooxamide
• Oxamide, N-(p-methoxyphenyl)-N'-phenyldithio-
• DTXSID90144442
• 10197-27-0

• Inchi： 1S/C15H14N2OS2/c1-18-13-9-7-12(8-10-13)17-15(20)14(19)16-11-5-3-2-4-6-11/h2-10H,1H3,(H,16,19)(H,17,20)
• InChI Key： JOCOLCMMJIJABA-UHFFFAOYSA-N
• SMILES： S=C(C(NC1C=CC=CC=1)=S)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 302.05492
• Monoisotopic Mass: 302.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 434°Cat760mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.749
• PSA: 33.29
• LogP: 4.02000